N1-(5-hydroxy-3-phenylpentyl)-N2-(2-(methylthio)phenyl)oxalamide

• IUPAC Name: N-(5-hydroxy-3-phenylpentyl)-N'-(2-methylsulfanylphenyl)oxamide
• InChI: InChI=1S/C20H24N2O3S/c1-26-18-10-6-5-9-17(18)22-20(25)19(24)21-13-11-16(12-14-23)15-7-3-2-4-8-15/h2-10,16,23H,11-14H2,1H3,(H,21,24)(H,22,25)
• InChI Key: KRWWTGMWFRGXFE-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)C(=O)NCCC(CCO)C2=CC=CC=C2
• Molecular Formula: C20H24N2O3S
• Molecular Weight: 372.5 g/mol

Description

N1-(5-hydroxy-3-phenylpentyl)-N2-(2-(methylthio)phenyl)oxalamide, commonly known as HPO-01, is a novel compound with potential applications in scientific research. It belongs to the class of oxalamide compounds and has been synthesized using a specific method.

Scientific Research Applications

Synthesis and Chemical Properties

Compounds with structures related to N1-(5-hydroxy-3-phenylpentyl)-N2-(2-(methylthio)phenyl)oxalamide have been studied for their synthesis methods and chemical properties. For instance, the study on the synthesis of N5-hydroxy-2-methylornithine and N5-hydroxy-2-methylarginine involved the preparation of 2-amino-5-hydroxy-2-methylpentanoic acid from 5-hydroxy-2-pentanone, which was then converted to N-(tetrahydro-3-methyl-2-oxo-2H-pyran-3-yl) acetamide. This process illustrates the complex synthetic routes that can be involved in the production of similar compounds (Maehr & Leach, 1978).

Another example includes the study on the addition reactions of ROPHy/SOPHy oxime ethers for the asymmetric synthesis of nitrogen-containing compounds, showcasing the versatility of oxime ethers in synthesizing a range of nitrogen-containing compounds, including amines, amino alcohols, and amino acids (Moody, 2004).

Potential Biological Activities

Research into compounds with structures similar to N1-(5-hydroxy-3-phenylpentyl)-N2-(2-(methylthio)phenyl)oxalamide has also explored their potential biological activities. For example, the study on the role of Orexin-1 receptor mechanisms on compulsive food consumption in a model of binge eating in female rats highlights the potential of certain compounds in modulating feeding, arousal, stress, and drug abuse, indicating a possible area of research for compounds with similar structures (Piccoli et al., 2012).

Additionally, the computational and pharmacological evaluation of heterocyclic 1,3,4-oxadiazole and pyrazoles novel derivatives for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions suggests that compounds with complex structures can exhibit a wide range of biological activities, making them relevant for scientific research in various biomedical fields (Faheem, 2018).